(phenyl 5-acetamido-3,5-dideoxy-2-selenononulopyranosid)onic acid
(phenyl 5-acetamido-3,5-dideoxy-2-selenononulopyranosid)onic acid
Brand Name:
Vulcanchem
CAS No.:
131569-90-9
VCID:
VC0148064
InChI:
InChI=1S/C17H23NO8Se/c1-9(20)18-13-11(21)7-17(16(24)25,27-10-5-3-2-4-6-10)26-15(13)14(23)12(22)8-19/h2-6,11-15,19,21-23H,7-8H2,1H3,(H,18,20)(H,24,25)/t11-,12+,13+,14+,15+,17-/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O
Molecular Formula:
C17H23NO8Se
Molecular Weight:
448.3 g/mol
(phenyl 5-acetamido-3,5-dideoxy-2-selenononulopyranosid)onic acid
CAS No.: 131569-90-9
Main Products
VCID: VC0148064
Molecular Formula: C17H23NO8Se
Molecular Weight: 448.3 g/mol
| CAS No. | 131569-90-9 |
|---|---|
| Product Name | (phenyl 5-acetamido-3,5-dideoxy-2-selenononulopyranosid)onic acid |
| Molecular Formula | C17H23NO8Se |
| Molecular Weight | 448.3 g/mol |
| IUPAC Name | (2S,4S,5R,6R)-5-acetamido-4-hydroxy-2-phenylselanyl-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H23NO8Se/c1-9(20)18-13-11(21)7-17(16(24)25,27-10-5-3-2-4-6-10)26-15(13)14(23)12(22)8-19/h2-6,11-15,19,21-23H,7-8H2,1H3,(H,18,20)(H,24,25)/t11-,12+,13+,14+,15+,17-/m0/s1 |
| Standard InChIKey | WTKIVOYWMLCUAQ-CXECBNLGSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O |
| SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O |
| Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)[Se]C2=CC=CC=C2)O |
| Synonyms | (phenyl 5-acetamido-3,5-dideoxy-2-selenononulopyranosid)onic acid (phenyl 5-acetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-2-selenononulopyranosid)onic acid PADSPO |
| PubChem Compound | 125487 |
| Last Modified | Nov 11 2021 |
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